2-[(4,6-Dichloro-1,3,5-triazin-2-yl)amino]ethyl 2-methylprop-2-enoate

• IUPAC Name: 2-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]ethyl 2-methylprop-2-enoate
• InChI: InChI=1S/C9H10Cl2N4O2/c1-5(2)6(16)17-4-3-12-9-14-7(10)13-8(11)15-9/h1,3-4H2,2H3,(H,12,13,14,15)
• InChI Key: PWPOWPFUUDGJSS-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCNC1=NC(=NC(=N1)Cl)Cl
• Molecular Formula: C9H10Cl2N4O2
• Molecular Weight: 277.10 g/mol

Description

2-[(4,6-Dichloro-1,3,5-triazin-2-yl)amino]ethyl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C9H10Cl2N4O2 and its molecular weight is 277.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 194 g of 33% 2-aminoethyl methacrylate hydrochloride solution in water being stirred at 0°-5° C. was added 1 l of additional water followed by dropwise addition of a solution of 74 g (0.4 mole) of cyanuric chloride in 400 ml of acetone. To this mixture was added 67.2 g (0.8 mole) of sodium bicarbonate in portions over a 1 hr. period. The mixture was then stirred for an additional hour at room temperature. The reaction was again cooled to 0°-5° C. and the product was collected by filtration and dried in vacuo at room temperature to give 84.6 g. Recrystallization from a solution of 600 ml of benzene and 850 ml of ligroin with carbon decoloration yielded 56.6 g (mp 138°-140° C.).